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Compound of Interest

Compound Name:
trans-3-Hydroxy-4-

methylpiperidine hydrochloride

CAS No.: 176966-88-4

Cat. No.: B3367415

Get Quote

Executive Summary
Compound Identity:trans-3-Hydroxy-4-methylpiperidine Hydrochloride CAS Number:

374794-74-8 (racemic HCl), 105812-81-5 (related chiral intermediates) Molecular Formula:

C₆H₁₄ClNO Molecular Weight: 151.63 g/mol

This piperidine derivative serves as a critical chiral scaffold in the synthesis of Janus kinase

(JAK) inhibitors (e.g., Tofacitinib analogs) and opioid antagonists.[1] Its pharmacological value

lies in the fixed stereochemical relationship between the hydroxyl hydrogen bond donor at C3

and the hydrophobic methyl group at C4, which dictates ligand-protein binding affinity.

Molecular Architecture & Stereochemistry[1]
Stereochemical Configuration
The "trans" designation refers to the relative orientation of the hydroxyl group at C3 and the

methyl group at C4. Unlike planar aromatics, the piperidine ring adopts a chair conformation,
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creating a dynamic stereochemical environment.

Chiral Centers: C3 and C4.[1]

Enantiomers: The trans diastereomer exists as a pair of enantiomers:

(3R,4S)-3-hydroxy-4-methylpiperidine

(3S,4R)-3-hydroxy-4-methylpiperidine

Conformational Analysis (The "Chair" Equilibrium)
The biological activity of this scaffold is driven by its ground-state conformation. In the

hydrochloride salt form, the nitrogen is protonated (

), locking the ring into a specific chair geometry to minimize 1,3-diaxial strains.[1]

The Equilibrium:

Diequatorial Conformer (Major): Both the C3-OH and C4-Me groups occupy equatorial

positions. This is energetically favored as it avoids severe 1,3-diaxial interactions with the

axial protons at C2 and C6.[1]

Diaxial Conformer (Minor): Both substituents occupy axial positions. This is significantly

disfavored (~2.5–3.0 kcal/mol higher in energy) due to steric clash.

Intramolecular Hydrogen Bonding: In the protonated salt, a crucial stabilizing interaction often

occurs.[1] The axial ammonium proton (

) can form an intramolecular hydrogen bond with the oxygen of the C3-hydroxyl group.
However, this requires the OH to be in an axial or pseudo-axial orientation, or for the ring to
twist.[1] In the diequatorial major conformer, the OH is gauche to the ammonium center,
facilitating a stabilizing electrostatic interaction without demanding a ring flip to the diaxial form.
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trans-3-Hydroxy-4-methylpiperidine HCl

Diequatorial Conformer
(Major)

3-OH (eq) / 4-Me (eq)
Equilibrium (>95%)

Diaxial Conformer
(Minor)

3-OH (ax) / 4-Me (ax)

<5%

Stabilizing Factors:
1. Minimized 1,3-diaxial strain

2. Gauche OH/NH2+ interaction

Thermodynamic Driver

Click to download full resolution via product page

Figure 1: Conformational equilibrium favoring the diequatorial geometry.

Synthesis Protocol: The Hydroboration Route
To achieve the trans stereochemistry selectively, one cannot simply reduce 4-methyl-3-pyridinol

using catalytic hydrogenation (which predominantly yields the cis isomer due to catalyst surface

approach). The most robust method utilizes Hydroboration-Oxidation of the corresponding

tetrahydropyridine.

Mechanistic Logic
Hydroboration is a syn-addition of H-B across a double bond.[2][3]

Substrate:N-Benzyl-4-methyl-1,2,3,6-tetrahydropyridine (Double bond at C3-C4).[1]

Regioselectivity: Boron adds to the less hindered carbon (C3). Hydrogen adds to C4.[1]

Stereochemistry: The Boron and Hydrogen add to the same face (Syn).[2][3][4][5]

The Twist: Since a Methyl group already exists at C4, the incoming Hydrogen (adding to C4)

pushes the Methyl group to the opposite face relative to the incoming Boron (at C3).

Oxidation: Retention of configuration replaces Boron with Hydroxyl.[2][4]

Result: The C3-OH and C4-Me end up trans.

Step-by-Step Methodology
Reagents:
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Substrate: N-Benzyl-4-methyl-1,2,3,6-tetrahydropyridine[1]

Borane-THF complex (1.0 M)

Sodium Hydroxide (3M aq)

Hydrogen Peroxide (30%)

Pd/C (10%) for deprotection[6]

HCl in Dioxane (4M)

Protocol:

Hydroboration:

Cool a solution of N-benzyl-4-methyl-1,2,3,6-tetrahydropyridine (1.0 eq) in anhydrous THF

to 0°C under nitrogen.

Dropwise add

(1.1 eq). Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

Checkpoint: Absence of starting alkene by TLC.

Oxidation:

Cool mixture to 0°C. Carefully quench with water.

Add NaOH (3M, 3.0 eq) followed by slow addition of

(30%, 3.0 eq). Caution: Exothermic.

Stir at 50°C for 1 hour to ensure complete oxidation of the organoborane.

Workup:

Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

, and concentrate.[1]
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Purify via flash chromatography (SiO2, Hexane/EtOAc) to isolate trans-1-benzyl-3-

hydroxy-4-methylpiperidine.

Debenzylation & Salt Formation:

Dissolve intermediate in MeOH. Add Pd/C (10 wt%).

Hydrogenate at 40 psi

for 12 hours. Filter through Celite.[1]

Treat the filtrate with 4M HCl in Dioxane. Evaporate solvent to yield trans-3-Hydroxy-4-

methylpiperidine HCl as a white crystalline solid.

Characterization & Validation Data
To validate the trans stereochemistry, researchers must rely on

NMR coupling constants (

-values).[1]

NMR Validation Criteria
In the major diequatorial conformer, the proton at C3 (

) is axial. The proton at C4 (

) is also axial.
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Nucleus Signal Multiplicity

Coupling
Constant (

)

Structural
Interpretation

H3 (Carbinol) ~3.4 - 3.8 ppm ddd (Multiplet)

Large coupling

indicates anti-

periplanar

relationship

between H3 and

H4, confirming

trans-diequatorial

orientation.

H4 (Methine) ~1.3 - 1.5 ppm Multiplet - Axial orientation.

4-Me ~0.95 ppm Doublet
Equatorial methyl

group.

Self-Validating Check: If the product were cis, H3 would be equatorial (assuming 4-Me stays

equatorial). The coupling

would be small (2–5 Hz).[1] Observation of a large ~10 Hz coupling at the carbinol proton is the
definitive proof of trans stereochemistry.

References
Brown, H. C.; Zweifel, G. "Hydroboration.[1] VII. Directive Effects in the Hydroboration of

Olefins." Journal of the American Chemical Society, 1960, 82, 4708–4712. Link

(Foundational mechanism for trans-selective hydroboration).

Zimmerman, D. M.; et al. "Structure-activity relationships of trans-3,4-dimethyl-4-(3-

hydroxyphenyl)piperidine antagonists for mu- and kappa-opioid receptors." Journal of

Medicinal Chemistry, 1993, 36(20), 2833–2841.[1] Link (Demonstrates pharmacological

relevance of trans-3,4-piperidine scaffolds).

National Center for Biotechnology Information. "PubChem Compound Summary for CID

23395548, trans-4-Methylpiperidin-3-ol hydrochloride." PubChem, 2024.[1] Link (Verification

of CAS and Identity).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.espublisher.com/uploads/article_pdf/cs1928.pdf
https://www.espublisher.com/uploads/article_pdf/cs1928.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja01502a063
https://www.espublisher.com/uploads/article_pdf/cs1928.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm00072a004
https://www.espublisher.com/uploads/article_pdf/cs1928.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2Ftrans-4-Methylpiperidin-3-ol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kozikowski, A. P.; et al. "Synthesis of 3,4-Disubstituted Piperidines via Hydroboration."[1]

Organic Letters, 2000, 2(23), 3679–3681.[1] (Methodology for stereoselective piperidine

functionalization).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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